Cas no 331970-24-2 (2-Octanone, 4-hydroxy-,(4S)-)

2-Octanone, 4-hydroxy-,(4S)- structure
2-Octanone, 4-hydroxy-,(4S)- structure
Product Name:2-Octanone, 4-hydroxy-,(4S)-
CAS No:331970-24-2
MF:C8H16O2
MW:144.211442947388
CID:301780
Update Time:2024-01-27

2-Octanone, 4-hydroxy-,(4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanone, 4-hydroxy-,(4S)-
    • (4S)-4-Hydroxy-2-octanone
    • 2-Octanone, 4-hydroxy-, (4S)- (9CI)
    • Inchi: 1S/C8H16O2/c1-3-4-5-8(10)6-7(2)9/h8,10H,3-6H2,1-2H3/t8-/m0/s1
    • InChI Key: DGJGBYDRZGFUPX-QMMMGPOBSA-N
    • SMILES: CC(=O)C[C@@H](O)CCCC

Computed Properties

  • Exact Mass: 144.115
  • Monoisotopic Mass: 144.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
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